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Compound of Interest

Compound Name: 2-Aminomethylpyrazine

Cat. No.: B151696

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information regarding the solubility
and properties of 2-aminomethylpyrazine. Despite a comprehensive search of scientific
literature, patents, and chemical databases, quantitative solubility data for 2-
aminomethylpyrazine in various solvents remains largely unavailable in the public domain.
However, this guide consolidates the existing qualitative information and presents other
relevant physicochemical properties and synthesis information.

Physicochemical Properties

A summary of the known physical and chemical properties of 2-aminomethylpyrazine is
presented in the table below. This information is critical for handling, storage, and use in a
laboratory or industrial setting.
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Property Value Source

CAS Number 20010-99-5 Multiple Sources
Molecular Formula CsH7Ns [1]

Molecular Weight 109.13 g/mol [1]

Appearance Yellow Liquid [1]

Boiling Point 87 -88°C @ 3 mmHg [1]

Relative Density 1.1 g/cm3 [2]

Refractive Index 1.55 [2]

Stable under recommended
Stability storage conditions. Air [1]

sensitive.

Solubility Profile

Quantitative solubility data for 2-aminomethylpyrazine in a range of solvents is not readily
available in published literature. Safety Data Sheets (SDS) and chemical supplier information
consistently report that solubility data is "not available" or "no information available"[1][2][3].

Based on its chemical structure, which includes a polar pyrazine ring and a primary amine
group capable of hydrogen bonding, 2-aminomethylpyrazine is expected to be soluble in
polar solvents. One supplier qualitatively notes that it is soluble. However, without experimental
data, the extent of its solubility in specific solvents like water, ethanol, methanol, or other
organic solvents cannot be definitively stated.

Experimental Protocols

Due to the absence of published studies on the solubility of 2-aminomethylpyrazine, detailed
experimental protocols for its solubility determination are not available. Standard methods for

solubility determination, such as the isothermal equilibrium method followed by spectroscopic

or chromatographic analysis, would be suitable for generating this data.

Synthesis of 2-Aminomethylpyrazine
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While solubility data is scarce, information on the synthesis of 2-aminomethylpyrazine is
available. One reported practical route involves the catalytic reduction of azidomethylpyrazine.
Although detailed experimental parameters are not provided in the abstract, the general
workflow can be visualized. Other reported methods, such as starting from
chloromethylpyrazine with potassium phthalimide or hexamethylenetetramine, have been noted
to result in low and erratic yields[4].

Below is a diagram illustrating a general workflow for a common synthetic approach to
producing 2-aminomethylpyrazine.
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Caption: Synthetic workflow for 2-aminomethylpyrazine.
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Conclusion

This technical guide consolidates the currently available information on 2-
aminomethylpyrazine. A significant data gap exists in the scientific literature regarding its
guantitative solubility in various solvents. For researchers and drug development professionals,
this presents an opportunity for fundamental characterization studies of this compound. The
provided physicochemical properties and synthesis information serve as a valuable resource
for those working with 2-aminomethylpyrazine. It is recommended that any application
requiring specific solubility data be preceded by experimental determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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